2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C18H22F3N5O2/c1-10-14(11(2)28-25-10)8-17(27)24-13-4-6-26(7-5-13)16-9-15(18(19,20)21)22-12(3)23-16/h9,13H,4-8H2,1-3H3,(H,24,27)
• InChI Key: MIRJQCORXIYJKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2CCN(CC2)C3=NC(=NC(=C3)C(F)(F)F)C
• Molecular Formula: C18H22F3N5O2
• Molecular Weight: 397.4 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(1-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C18H22F3N5O2 and its molecular weight is 397.402. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

The research in this area focuses on the creation of new chemical entities through complex synthetic routes. For example, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized from visnaginone and khellinone derivatives, showing potential as anti-inflammatory and analgesic agents due to their COX inhibition and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such studies underscore the synthetic versatility of compounds with complex structures and their pharmacological potential.

Antimicrobial Activity

Compounds synthesized from 2-chloro-6-ethoxy-4-acetylpyridine, aimed at exhibiting antimicrobial properties, have shown efficacy against a variety of bacterial and fungal strains, comparable to standard drugs like streptomycin and fusidic acid. This indicates the potential for the development of new antimicrobial agents from synthetically derived heterocyclic compounds (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Insecticidal Assessment

The creation and evaluation of heterocyclic compounds incorporating a thiadiazole moiety against agricultural pests, such as the cotton leafworm, Spodoptera littoralis, reveal the potential of these compounds as innovative insecticides. Such research paves the way for the development of novel pest control agents that could offer alternatives to existing treatments (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).

Antitumor Activity

Some newly synthesized heterocyclic compounds, including thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, have been evaluated for their antitumor activity. This line of research is crucial for discovering new therapeutic agents against cancer, with some compounds showing promising inhibitory effects on different cancer cell lines (Albratty, El-Sharkawy, & Alam, 2017).